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Compound of Interest

Compound Name: Atractylon

Cat. No.: B190628

Essential Safety and Handling Guide for
Atractylon

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of
Atractylon, a sesquiterpenoid compound extracted from Atractylodis Rhizoma. The following
procedures are designed to ensure the safe handling, use, and disposal of Atractylon in a
laboratory setting, minimizing risk and ensuring the integrity of research.

Physical and Chemical Properties

A summary of the known physical and chemical properties of Atractylon is presented below.
This information is crucial for understanding its behavior and for making informed decisions on
its handling and storage.
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Property Value
Molecular Formula C15H200
Molecular Weight 216.32 g/mol
Colorless to yellow liquid with a special aromatic
Appearance
odor[1]
N Soluble in methanol, ethanol, DMSO,
Solubility
chloroform, and ethyl acetate[1]
The nature of the product is unstable and should
Stability be tested as soon as possible, within one week

after receipt.[1]

Toxicity and Biological Effects

While generally considered to have low toxicity, Atractylon exhibits a range of biological

activities.[1] Understanding these effects is vital for appreciating the need for careful handling.

Endpoint

Observation

General Toxicity

Generally has low toxicity.[1]

Antiviral Activity

Shows significant antiviral activities, particularly
against the influenza A virus (IAV), by regulating

the TLR7 signaling pathway.[2]

Anti-inflammatory

Inhibits the degranulation of mast cells,
suggesting potential for treating mast cell-

mediated allergic reactions.[3]

Antitumor Activity

Induces apoptosis and suppresses metastasis
in hepatic cancer cells.[4] Inhibits the growth of
human leukemia cell line HL-60 and mouse
leukemia cell line P-388.[5]

Neuroprotective Effects

Ameliorates Parkinsonian-like motor

dysfunctions in MPTP-induced mice.[6]
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No specific LD50 data for Atractylon was found in the available literature. However, a safety
data sheet for the related compound Atractylenolide Il indicates that it is not classified as a
hazardous substance.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling Atractylon to prevent skin and eye contact
and to avoid inhalation.

PPE Category Specific Recommendations

Chemical-resistant gloves (e.qg., nitrile) should
) be worn. Gloves must be inspected for integrity
Hand Protection . . .
before use and changed immediately if

contaminated.

Safety glasses with side shields or safety
Eye Protection goggles are mandatory to protect against

splashes.

) A standard laboratory coat must be worn to
Body Protection ] ]
protect skin and clothing.

Generally not required under normal laboratory
conditions with adequate ventilation. If there is a
risk of generating aerosols or working in a

Respiratory Protection poorly ventilated area, a NIOSH-approved
respirator may be necessary. For nuisance
levels of dusts, a type N95 (US) or type P1 (EN
143) dust mask can be used.[1]

Operational Plan for Handling Atractylon

A systematic approach to handling Atractylon is essential for safety and for the success of
experimental procedures.

Preparation and Weighing
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o Conduct all handling of pure Atractylon in a well-ventilated area, preferably within a
chemical fume hood.

» Before weighing, ensure the balance is clean and calibrated.

o Use appropriate tools (e.g., spatula, weighing paper) to handle the substance. Avoid creating
dust or aerosols.

o Close the container tightly after use to prevent degradation.

Dissolving and Solution Preparation

e When preparing solutions, add the solvent to the weighed Atractylon slowly to avoid
splashing.

o Be aware of the solubility characteristics of Atractylon in the chosen solvent.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Experimental Use

o Follow the specific experimental protocol carefully.
e Avoid direct contact with the skin and eyes.

o Keep containers of Atractylon and its solutions covered when not in use.

Storage

o Store Atractylon in a tightly sealed container in a cool, dry, and dark place.

e As the compound is unstable, it is recommended to use it as soon as possible after receipt.

[1]

Disposal Plan

Proper disposal of Atractylon and its waste is crucial to prevent environmental contamination
and ensure laboratory safety.
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» Unused Atractylon: Dispose of as chemical waste in accordance with local, state, and
federal regulations. Do not discard down the drain.

» Contaminated Materials: All materials that have come into contact with Atractylon (e.g.,
pipette tips, gloves, weighing paper) should be considered chemical waste and disposed of
in a designated, labeled waste container.

e Solutions: Aqueous solutions may be suitable for drain disposal if permitted by local
regulations and if the concentration is very low. However, it is generally recommended to
treat all solutions as chemical waste. Organic solvent solutions must be collected in an
appropriate, labeled solvent waste container.

Atractylon Handling Workflow

The following diagram illustrates the key steps and decision points in the safe handling of
Atractylon, from receiving the compound to the final disposal of waste.
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Atractylon Handling Workflow
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Caption: Workflow for the safe handling of Atractylon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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